Cas no 5460-84-4 ( )

• Product Name: &nbsp
• CAS No: 5460-84-4
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 942170
• PubChem ID: 135431318
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[(2-phenylindol-3-ylidene)methyl]hydroxylamine
• 2-Phenyl-indol-3-carbaldehyd-oxim
• 2-Phenylindole-3-aldoxime
• 2-phenyl-indole-3-carbaldehyde-oxime
• 2-Phenylindole-3-carboxaldehyde
• AC1OAKQC
• AG-F-90058
• CTK5A1894
• N-[(Z)-(2-phenylindol-3-ylidene)methyl]hydroxylamine
• NSC-24948
• NSC24948
• 5460-84-4
•  

• Inchi： 1S/C15H12N2O/c18-16-10-13-12-8-4-5-9-14(12)17-15(13)11-6-2-1-3-7-11/h1-10,17-18H/b16-10-
• InChI Key： SWWUGSPSMVQMPO-YBEGLDIGSA-N
• SMILES： O/N=C\C1C2C=CC=CC=2NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.6A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.21
• Boiling Point: 404.6°C at 760 mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.647
• PSA: 44.62